Cas no 4156-00-7 (1H-Pyrrole-2-methanol, α-phenyl-α-(trifluoromethyl)-)

• Product Name: 1H-Pyrrole-2-methanol, α-phenyl-α-(trifluoromethyl)-
• CAS No: 4156-00-7
• MF: C₁₂H₁₀F₃NO
• MW: 241.20911359787
• MDL: MFCD25963322
• CID: 5227114
• Update Time: 2025-06-14

1H-Pyrrole-2-methanol, α-phenyl-α-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-methanol, α-phenyl-α-(trifluoromethyl)-
• 2,2,2-trifluoro-1-phenyl-1-(1H-pyrrol-2-yl)ethanol
• E71591

• MDL： MFCD25963322
• Inchi： 1S/C12H10F3NO/c13-12(14,15)11(17,10-7-4-8-16-10)9-5-2-1-3-6-9/h1-8,16-17H
• InChI Key： AFRUUCVKSGGORC-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1)(C1=CC=CN1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 2.5
• Topological Polar Surface Area: 36

Additional information on 1H-Pyrrole-2-methanol, α-phenyl-α-(trifluoromethyl)-

Comprehensive Overview of 1H-Pyrrole-2-methanol, α-phenyl-α-(trifluoromethyl)- (CAS No. 4156-00-7)

1H-Pyrrole-2-methanol, α-phenyl-α-(trifluoromethyl)- (CAS No. 4156-00-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrrole core with a phenyl and trifluoromethyl substitution, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for trifluoromethylated compounds in medicinal chemistry.

The compound's CAS No. 4156-00-7 serves as a critical identifier for regulatory and sourcing purposes. Its molecular structure, featuring a 1H-pyrrole-2-methanol backbone, is often explored for its ability to modulate biological activity. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance solutions. This aligns with trending searches such as "trifluoromethyl compounds in drug design" and "pyrrole derivatives in pharmaceuticals," reflecting its relevance in contemporary research.

From a synthetic chemistry perspective, 1H-Pyrrole-2-methanol, α-phenyl-α-(trifluoromethyl)- is synthesized via multi-step organic reactions, often involving Grignard reagents or palladium-catalyzed cross-coupling. Its trifluoromethyl group enhances metabolic stability and lipophilicity, traits highly sought after in bioactive molecules. These properties are frequently discussed in forums and publications, addressing queries like "how to introduce trifluoromethyl groups into heterocycles" and "applications of pyrrole alcohols in synthesis."

The compound's physicochemical properties, such as solubility and stability, are critical for formulation scientists. Its logP and hydrogen bonding capacity make it suitable for drug delivery systems, a topic gaining traction in nanomedicine and precision medicine discussions. Searches like "improving drug solubility with fluorinated compounds" underscore its practical importance. Additionally, its spectroscopic data (NMR, IR) is widely referenced in analytical chemistry circles.

In agrochemicals, 1H-Pyrrole-2-methanol, α-phenyl-α-(trifluoromethyl)- is investigated for its potential as a pesticide intermediate, particularly in developing environmentally friendly solutions. This resonates with global trends toward sustainable agriculture and reduced chemical footprints. Queries such as "fluorinated pyrroles in crop protection" reflect this niche interest. Regulatory agencies often scrutinize such compounds for eco-toxicity, a hot topic in green chemistry.

Market analysts note rising demand for CAS No. 4156-00-7 due to its versatility. Suppliers emphasize high-purity grades for research, catering to labs focused on high-throughput screening. The compound's patent landscape is equally dynamic, with filings related to cancer therapeutics and neurological disorders—addressing popular searches like "new cancer drug intermediates 2024."

In conclusion, 1H-Pyrrole-2-methanol, α-phenyl-α-(trifluoromethyl)- (CAS No. 4156-00-7) exemplifies the intersection of structural innovation and applied science. Its multifaceted applications—from pharmaceuticals to agrochemicals—make it a compound of enduring interest, as evidenced by its prominence in both academic literature and industrial R&D.